2-(4-Amino-1,1-dioxothian-4-yl)acetic acid;hydrochloride

• IUPAC Name: 2-(4-amino-1,1-dioxothian-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C7H13NO4S.ClH/c8-7(5-6(9)10)1-3-13(11,12)4-2-7;/h1-5,8H2,(H,9,10);1H
• InChI Key: ADAXXSYRENOBDG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(CC(=O)O)N.Cl
• Molecular Formula: C7H14ClNO4S
• Molecular Weight: 243.71 g/mol

Description

“2-(4-Amino-1,1-dioxothian-4-yl)acetic acid;hydrochloride” is a chemical compound with the molecular formula C7H14ClNO4S. It is a solid substance and is stored at room temperature. The compound has a molecular weight of 257.74.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO4S.ClH/c9-6-8(5-7(10)11)1-3-14(12,13)4-2-8;/h1-6,9H2,(H,10,11);1H. This code provides a unique representation of the compound’s molecular structure.

Chemical Reactions Analysis

Amines, which are part of this compound, are known to react with aldehydes and ketones to form imine derivatives, also known as Schiff bases. They can also react with acid chlorides to form amides.

Physical And Chemical Properties Analysis

This compound is a solid substance and is stored at room temperature. It has a molecular weight of 257.74.

Scientific Research Applications

Herbicide Formulation and Agricultural ApplicationsResearch has focused on the formulation and efficacy of herbicides, such as 2,4-dichlorophenoxy-acetic acid (2,4-D), highlighting the importance of chemical modifications to improve agricultural outcomes. A study by Volgas, Mack, and Roberts (2005) compared a new formulation of 2,4-D with amine and ester formulations, revealing differences in herbicide efficacy, surfactant properties, and fertilizer compatibility (Volgas, Mack, & Roberts, 2005). This research suggests the potential for optimizing herbicide formulations through chemical modifications, which could be applicable to compounds like "2-(4-Amino-1,1-dioxothian-4-yl)acetic acid; hydrochloride."

Environmental Remediation and Phytoremediation

Germaine et al. (2006) explored the use of bacterial endophytes to enhance the phytoremediation of herbicide-contaminated substrates, specifically focusing on 2,4-dichlorophenoxyacetic acid. This research demonstrates the potential for biotechnological approaches to reduce herbicide residues in the environment, a principle that could extend to the remediation of residues from similar compounds (Germaine et al., 2006).

Mechanistic Studies and Chemical Reactivity

Li et al. (2013) investigated the hydrolysis reaction mechanism in the metabolism of 2,4-D, a related herbicide, using a density functional theory approach. The study provides insights into the chemical reactivity and degradation pathways of chlorophenoxy acetic acids, which could inform the environmental fate and degradation strategies for "2-(4-Amino-1,1-dioxothian-4-yl)acetic acid; hydrochloride" (Li et al., 2013).

Synthesis and Functionalization for Drug Discovery

Kikelj et al. (1991) described the synthesis and functionalization of compounds related to "2-(4-Amino-1,1-dioxothian-4-yl)acetic acid; hydrochloride," highlighting the potential for creating bioactive molecules through targeted chemical modifications. This research might inform the synthesis and application of similar compounds in medicinal chemistry and drug development (Kikelj et al., 1991).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.